Cas no 1443302-75-7 (Cyclopentyl (2,4,5-trifluorophenyl)methanol)

• Product Name: Cyclopentyl (2,4,5-trifluorophenyl)methanol
• CAS No: 1443302-75-7
• MF: C₁₂H₁₃F₃O
• MW: 230.226234197617
• MDL: MFCD16293506
• CID: 5160481
• Update Time: 2026-03-04

Cyclopentyl (2,4,5-trifluorophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• Cyclopentyl (2,4,5-trifluorophenyl)methanol

• MDL： MFCD16293506
• Inchi： 1S/C12H13F3O/c13-9-6-11(15)10(14)5-8(9)12(16)7-3-1-2-4-7/h5-7,12,16H,1-4H2
• InChI Key： RVIOWDAKFXAZLJ-UHFFFAOYSA-N
• SMILES： C(C1CCCC1)(C1=CC(F)=C(F)C=C1F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Additional information on Cyclopentyl (2,4,5-trifluorophenyl)methanol

Cyclopentyl (2,4,5-trifluorophenyl)methanol (CAS No. 1443302-75-7): A Comprehensive Overview

Cyclopentyl (2,4,5-trifluorophenyl)methanol, identified by its CAS number 1443302-75-7, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its cyclopentyl and trifluorophenyl moieties, has garnered considerable attention due to its versatile structural features and potential applications in drug development. The presence of fluorine atoms in the aromatic ring introduces unique electronic and steric properties, making this compound a valuable candidate for various synthetic and medicinal chemistry endeavors.

The< strong>cyclopentyl group contributes to the overall steric bulk of the molecule, which can be strategically employed to modulate binding affinities and metabolic stability in drug candidates. In contrast, the< strong>2,4,5-trifluorophenyl moiety enhances lipophilicity and metabolic resistance, critical factors in the design of long-acting pharmaceuticals. These attributes have positioned Cyclopentyl (2,4,5-trifluorophenyl)methanol as a building block for novel therapeutic agents targeting a range of biological pathways.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in enhancing drug efficacy and selectivity. Studies have demonstrated that the introduction of fluorine atoms can significantly alter the pharmacokinetic properties of molecules, leading to improved bioavailability and reduced degradation. The< strong>trifluorophenyl group, in particular, has been extensively studied for its ability to enhance binding interactions with biological targets. This has led to its incorporation into numerous lead compounds undergoing preclinical and clinical development.

In the context of modern drug discovery, Cyclopentyl (2,4,5-trifluorophenyl)methanol serves as a versatile intermediate for synthesizing more complex molecules. Its structural framework allows for modifications at multiple positions, enabling chemists to explore diverse chemical spaces. This flexibility is particularly valuable in the pursuit of targeted therapies, where precise molecular design is paramount. The compound's utility extends beyond simple building blocks; it also finds applications in the synthesis of chiral derivatives and enantiomerically pure compounds, which are increasingly sought after in pharmaceuticals.

The< strong>cas no1443302-75-7 registry number ensures standardized identification and communication within the scientific community. This standardized naming convention facilitates accurate literature retrieval, regulatory compliance, and collaboration across international research teams. The compound's detailed documentation in chemical databases provides researchers with access to critical information such as physical properties, spectroscopic data, and safety considerations.

Current research endeavors are focusing on leveraging the unique properties of< strong>Cyclopentyl (2,4,5-trifluorophenyl)methanol to develop innovative therapeutic strategies. For instance, studies are exploring its potential as a precursor for kinase inhibitors, where the trifluorophenyl group can enhance binding affinity to target enzymes. Additionally, its incorporation into protease inhibitors has shown promise in combating infectious diseases by disrupting viral replication mechanisms.

The synthesis of< strong>Cyclopentyl (2,4,5-trifluorophenyl)methanol involves sophisticated organic transformations that highlight the ingenuity of synthetic chemists. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods are commonly employed to construct the desired molecular framework. These synthetic approaches not only demonstrate the compound's accessibility but also underscore the advancements in synthetic methodologies that enable complex molecule construction.

The< strong>cyclopentyl moiety offers additional advantages beyond steric modulation; it can serve as a scaffold for conformational constraints that improve drug-like properties. This has been exploited in designing molecules with enhanced solubility and reduced toxicity profiles. Furthermore, the< strong>trifluorophenyl group's electron-withdrawing nature can fine-tune electronic distributions within the molecule, influencing reactivity and interaction with biological targets.

Evaluation of< strong>Cyclopentyl (2,4,5-trifluorophenyl)methanol's potential applications necessitates rigorous assessment through computational modeling and experimental validation. Molecular docking studies have been instrumental in predicting binding interactions with proteins such as enzymes and receptors. These computational insights guide experimental efforts by identifying optimal molecular orientations and interactions.

The integration of machine learning algorithms into drug discovery workflows has further accelerated the exploration of< strong>Cyclopentyl (2,4,5-trifluorophenyl)methanol's therapeutic potential. Predictive models assist in identifying promising derivatives by analyzing vast datasets encompassing structural features and biological activities. This data-driven approach enhances efficiency by prioritizing compounds with high likelihoods of success in subsequent stages of development.

In conclusion,< strong>Cyclopentyl (2,4,